Cas no 1804406-77-6 (Ethyl 4-bromomethyl-5-cyano-2-methylbenzoate)

• Product Name: Ethyl 4-bromomethyl-5-cyano-2-methylbenzoate
• CAS No: 1804406-77-6
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4948007
• Update Time: 2023-08-22

Ethyl 4-bromomethyl-5-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-5-cyano-2-methylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-16-12(15)11-5-10(7-14)9(6-13)4-8(11)2/h4-5H,3,6H2,1-2H3
• InChI Key： PXWLOUWJDGTHKS-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(=O)OCC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1